Cas no 478030-38-5 (2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide)

2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide is a specialized thiazole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 4-methoxybenzyl group and a 3-(trifluoromethyl)phenyl moiety, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing properties, while the thiazole core offers a versatile scaffold for further functionalization. This compound is of interest in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for consistent purity and scalability, making it suitable for preclinical studies and structure-activity relationship investigations.
2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide structure
478030-38-5 structure
Product Name:2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide
CAS No:478030-38-5
MF:C19H15F3N2O2S
MW:392.394813776016
CID:5739651
PubChem ID:1472615
Update Time:2025-06-14

2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-METHOXYBENZYL)-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE-4-CARBOXAMIDE
    • 2-[(4-methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide
    • 4-Thiazolecarboxamide, 2-[(4-methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-
    • 2-(4-Methoxybenzyl)-N-(3-(trifluoromethyl)phenyl)thiazole-4-carboxamide
    • 2R-1533
    • HMS581I21
    • Bionet1_004419
    • 478030-38-5
    • AKOS005086498
    • 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide
    • Inchi: 1S/C19H15F3N2O2S/c1-26-15-7-5-12(6-8-15)9-17-24-16(11-27-17)18(25)23-14-4-2-3-13(10-14)19(20,21)22/h2-8,10-11H,9H2,1H3,(H,23,25)
    • InChI Key: XQBPMLQTBRAUGD-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NC2=CC=CC(C(F)(F)F)=C2)=O)N=C1CC1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 392.08063339g/mol
  • Monoisotopic Mass: 392.08063339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Density: 1.362±0.06 g/cm3(Predicted)
  • Boiling Point: 438.0±45.0 °C(Predicted)
  • pka: 10.89±0.70(Predicted)

2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide Pricemore >>

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Additional information on 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide (CAS No. 478030-38-5)

The compound 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide, identified by its CAS No. 478030-38-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique structural framework, combining a methoxyphenyl moiety with a trifluoromethylphenyl group, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide has surged due to their versatility in drug discovery. The presence of the trifluoromethyl group is a key highlight, as it often improves metabolic stability and binding affinity—a feature highly sought after in modern medicinal chemistry. This compound’s CAS No. 478030-38-5 is frequently searched in academic databases, reflecting its relevance in developing small-molecule inhibitors for therapeutic targets.

From a synthetic perspective, 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide exemplifies the growing trend of incorporating fluorinated groups into drug candidates. Fluorination is a hot topic in chemical research, as it can significantly alter a molecule’s physicochemical properties. The thiazole ring in this compound further contributes to its appeal, as it is a common motif in antimicrobial and anti-inflammatory agents. Such attributes make this compound a subject of ongoing studies in structure-activity relationship (SAR) analyses.

Another area of interest is the compound’s potential application in agrochemical formulations. The methoxyphenyl and trifluoromethylphenyl functionalities are often associated with pesticidal and herbicidal activities. As sustainability becomes a global priority, researchers are exploring eco-friendly alternatives, and CAS No. 478030-38-5 is being evaluated for its efficacy in this context. Its low environmental persistence and target specificity align with the industry’s shift toward greener solutions.

For those searching about 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide, common queries include its synthesis methods, solubility, and stability under various conditions. These practical considerations are critical for laboratory applications. Additionally, the compound’s spectroscopic data (e.g., NMR, IR) and crystallographic properties are frequently requested, underscoring its importance in analytical chemistry.

In conclusion, 2-[(4-Methoxyphenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide (CAS No. 478030-38-5) represents a multifaceted compound with promising applications in both pharmaceuticals and agrochemicals. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in the realms of drug design and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a focal point for innovation.

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